Cas no 228421-83-8 (3,5-Difluoro-4-(hydroxymethyl)benzonitrile)

• Product Name: 3,5-Difluoro-4-(hydroxymethyl)benzonitrile
• CAS No: 228421-83-8
• MF: C₈H₅F₂NO
• MW: 169.128208875656
• MDL: MFCD11847159
• CID: 829972
• Update Time: 2025-08-05

3,5-Difluoro-4-(hydroxymethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-(hydroxymethyl)benzonitrile
• 3,5-difluoro-4-hydroxymethylbenzonitrile
• AK-38296
• ANW-48834
• BR-38296
• CTK8B5464
• RP23140
• SureCN536576
• ZHIOVKVPSNAAIW-UHFFFAOYSA-N
• BCP10048
• 3,5-Difluoro-4-hydroxymethyl benzonitrile
• AB0023575
• W4654
• ST24028221
• Benzonitrile, 3,5-difluoro-4-(hydroxymethyl)-

• MDL： MFCD11847159
• Inchi： 1S/C8H5F2NO/c9-7-1-5(3-11)2-8(10)6(7)4-12/h1-2,12H,4H2
• InChI Key： ZHIOVKVPSNAAIW-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=C(C=1CO)F

Computed Properties

• Exact Mass: 169.03395
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• Topological Polar Surface Area: 44

Experimental Properties

• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 272.6±40.0 ºC (760 Torr),
• Flash Point: 118.6±27.3 ºC,
• Solubility: Slightly soluble (1 g/l) (25 º C),
• PSA: 44.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3,5-Difluoro-4-(hydroxymethyl)benzonitrile

Research Brief on 3,5-Difluoro-4-(hydroxymethyl)benzonitrile (CAS: 228421-83-8) in Chemical Biology and Pharmaceutical Applications

3,5-Difluoro-4-(hydroxymethyl)benzonitrile (CAS: 228421-83-8) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its hydroxymethyl and nitrile functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the most notable applications of 3,5-Difluoro-4-(hydroxymethyl)benzonitrile is its role in the synthesis of small-molecule inhibitors for protein kinases, which are critical targets in cancer therapy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the development of selective kinase inhibitors with improved pharmacokinetic properties. The study highlighted the compound's ability to enhance binding affinity and selectivity due to its unique electronic and steric properties conferred by the fluorine substituents.

In addition to its role in kinase inhibitor development, recent research has also investigated the compound's potential in prodrug design. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported the use of 3,5-Difluoro-4-(hydroxymethyl)benzonitrile as a precursor for prodrugs targeting inflammatory diseases. The study emphasized the compound's stability and reactivity, which make it an ideal candidate for prodrug strategies aimed at improving drug delivery and reducing side effects.

Another emerging area of research involves the application of 3,5-Difluoro-4-(hydroxymethyl)benzonitrile in positron emission tomography (PET) imaging. A recent preprint on bioRxiv described its incorporation into radiolabeled probes for imaging tumor metabolism. The compound's fluorine atoms allow for easy incorporation of radioactive isotopes, making it a promising tool for non-invasive diagnostic imaging in oncology.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 3,5-Difluoro-4-(hydroxymethyl)benzonitrile. A 2023 review in Organic Process Research & Development discussed optimization strategies for its production, highlighting the need for greener and more efficient synthetic routes. The review also pointed to the importance of quality control measures to ensure the compound's purity and stability in pharmaceutical formulations.

Looking ahead, the future of 3,5-Difluoro-4-(hydroxymethyl)benzonitrile in pharmaceutical research appears bright. Ongoing studies are exploring its potential in targeted drug delivery systems and as a scaffold for multifunctional therapeutics. As research continues to uncover new applications for this versatile compound, it is expected to play an increasingly important role in the development of next-generation pharmaceuticals.